Cas no 570423-97-1 (Benzyl N-Benzylpyrrolidine-3-carboxylate)

• Product Name: Benzyl N-Benzylpyrrolidine-3-carboxylate
• CAS No: 570423-97-1
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• MDL: MFCD13190633
• CID: 1057119
• Update Time: 2025-10-21

Benzyl N-Benzylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 1-benzylpyrrolidine-3-carboxylate
• Benzyl N-Benzylpyrrolidine-3-carboxylate
• Benzyl 1-benzyl-3-pyrrolidinecarboxylate
• 1-BENZYL-PYRROLIDINE-3-CARBOXYLIC ACID BENZYL ESTER
• 3-Pyrrolidinecarboxylic acid, 1-(phenylmethyl)-, phenylmethyl ester
• LUEPOWKKYXJBSY-UHFFFAOYSA-N
• KM0065
• 6541AJ
• FCH2811202
• TRA0059102
• SY019796
• AX8269053
• (R/S)-1-Benzyl-pyrrolidin-3-yl carboxylic acid, benzyl ester

• MDL： MFCD13190633
• Inchi： 1S/C19H21NO2/c21-19(22-15-17-9-5-2-6-10-17)18-11-12-20(14-18)13-16-7-3-1-4-8-16/h1-10,18H,11-15H2
• InChI Key： LUEPOWKKYXJBSY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1CN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 345
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Benzyl N-Benzylpyrrolidine-3-carboxylate

Benzyl N-Benzylpyrrolidine-3-carboxylate (CAS No: 570423-97-1)

Benzyl N-Benzylpyrrolidine-3-carboxylate, also known as Benzyl N-Benzylpyrrolidine-3-carboxylate (CAS No: 570423-97-1), is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a pyrrolidine ring, making it a versatile molecule with potential applications in drug design and material science.

The benzyl group in the molecule contributes to its aromatic stability, while the pyrrolidine ring introduces a cyclic amine structure, enhancing its ability to participate in various chemical reactions. Recent studies have highlighted the importance of such structures in medicinal chemistry, particularly in the development of bioactive compounds with potential therapeutic applications.

One of the most notable aspects of Benzyl N-Benzylpyrrolidine-3-carboxylate is its role in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. This property has been extensively studied in recent clinical trials, where it has shown promise in improving the efficacy of anti-cancer agents.

In addition to its pharmaceutical applications, Benzyl N-Benzylpyrrolidine-3-carboxylate has also found use in the synthesis of advanced materials. Its unique structure allows for the formation of self-assembled monolayers, which are highly sought after in nanotechnology and surface science. These monolayers exhibit excellent stability and functionality, making them ideal for applications in sensors and electronic devices.

Recent advancements in computational chemistry have further elucidated the electronic properties of Benzyl N-Benzylpyrrolidine-3-carboxylate. Quantum mechanical simulations have revealed that the molecule exhibits significant conjugation within its aromatic system, contributing to its high reactivity and selectivity in chemical reactions. This understanding has paved the way for novel synthetic strategies, enabling the production of more complex derivatives with tailored properties.

The synthesis of Benzyl N-Benzylpyrrolidine-3-carboxylate typically involves multi-step reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve higher yields and better purity, ensuring that the compound is readily available for both academic and industrial applications.

Furthermore, Benzyl N-Benzylpyrrolidine-3-carboxylate has been implicated in various biological pathways, particularly those involving enzyme inhibition and receptor binding. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. These findings underscore its importance as a lead compound in drug discovery efforts.

In conclusion, Benzyl N-Benzylpyrrolidine-3-carboxylate (CAS No: 570423-97-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.